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Compound of Interest

Compound Name: 17-Hydroxyventuricidin A

Cat. No.: B14759302 Get Quote

Application Note and Protocol

For researchers, scientists, and drug development professionals, the accurate preparation of

stock solutions is the critical first step in ensuring the reliability and reproducibility of

experimental results. This document provides detailed protocols for the preparation of stock

solutions of 17-Hydroxyventuricidin A, a macrolide antibiotic with antifungal and antibacterial

properties.

Introduction
17-Hydroxyventuricidin A is a natural product isolated from Streptomyces sp. that has

demonstrated inhibitory activity against various fungi and Gram-positive bacteria.[1][2] Its

structural similarity to Venturicidin A suggests a mechanism of action involving the inhibition of

mitochondrial F1Fo-ATP synthase, a key enzyme in cellular energy production.[3][4] Proper

handling and preparation of this compound are essential for investigating its biological effects in

various research applications, including cell-based assays and mechanism of action studies.

Quantitative Data
The following table summarizes the key quantitative data for 17-Hydroxyventuricidin A.
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Property Value

Molecular Formula C₄₁H₆₇NO₁₂

Molecular Weight 765.97 g/mol

CAS Number 113204-43-6

Appearance White solid

Purity ≥95% (HPLC)

Recommended Solvents DMSO, Ethanol, Methanol

Recommended Storage
Store solid at -20°C. Stock solutions can be

stored at -20°C for up to one month.[1][3]

Experimental Protocols
Materials

17-Hydroxyventuricidin A (solid)

Dimethyl sulfoxide (DMSO), anhydrous

Ethanol (200 proof, absolute), anhydrous

Methanol, anhydrous

Sterile microcentrifuge tubes or vials

Calibrated analytical balance

Pipettes and sterile, filtered pipette tips

Vortex mixer

Personal Protective Equipment (PPE): lab coat, gloves, and safety glasses

Preparation of a 10 mM Stock Solution in DMSO
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This protocol describes the preparation of 1 mL of a 10 mM stock solution of 17-
Hydroxyventuricidin A in DMSO.

Calculate the required mass:

Mass (mg) = Molarity (mM) × Volume (mL) × Molecular Weight ( g/mol ) / 1000

Mass (mg) = 10 mM × 1 mL × 765.97 g/mol / 1000 = 7.66 mg

Weigh the compound:

Tare a sterile microcentrifuge tube on a calibrated analytical balance.

Carefully weigh approximately 7.66 mg of 17-Hydroxyventuricidin A into the tube.

Record the exact weight.

Dissolve the compound:

Add 1 mL of anhydrous DMSO to the microcentrifuge tube containing the compound.

Cap the tube tightly and vortex thoroughly until the solid is completely dissolved. Gentle

warming in a 37°C water bath can aid dissolution if necessary.

Storage:

Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw

cycles.

Store the aliquots at -20°C for up to one month.[1][3] Before use, thaw the aliquot at room

temperature and ensure the solution is clear and free of precipitation.[1][3]

Preparation of Stock Solutions in Ethanol or Methanol
The procedure is similar to the one described for DMSO. However, the solubility of 17-
Hydroxyventuricidin A in ethanol or methanol may differ. It is recommended to start with a

smaller volume of solvent and add it stepwise to ensure complete dissolution. If the desired

concentration is not readily achieved, a lower concentration stock solution should be prepared.
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Mandatory Visualizations
Experimental Workflow for Stock Solution Preparation
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Caption: Workflow for preparing a 10 mM stock solution of 17-Hydroxyventuricidin A.
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Proposed Mechanism of Action: Inhibition of ATP
Synthase
Based on its structural similarity to Venturicidin A, 17-Hydroxyventuricidin A is proposed to

inhibit mitochondrial ATP synthase. This diagram illustrates the mechanism by which this

inhibition disrupts cellular energy production.[3][4]

Mitochondrial Inner Membrane

ATP Synthase

Electron Transport Chain (ETC)

H⁺ (Intermembrane Space)

Pumps H⁺ out of matrix

F₀ Subunit

Proton Flow

H⁺ (Matrix)

F₁ Subunit

Drives Rotation

ATP

Synthesizes ATP

ADP + Pi

17-Hydroxyventuricidin A

Blocks Proton Channel

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b14759302?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC7235042/
https://www.medchemexpress.com/venturicidin-a.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14759302?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Click to download full resolution via product page

Caption: Inhibition of ATP synthase by 17-Hydroxyventuricidin A.

Safety Precautions
17-Hydroxyventuricidin A is a biologically active compound. Standard laboratory safety

practices should be followed. Wear appropriate personal protective equipment, including a lab

coat, gloves, and safety glasses, when handling the compound and its solutions. Work in a

well-ventilated area or a chemical fume hood.

Conclusion
The protocols outlined in this document provide a reliable method for preparing stock solutions

of 17-Hydroxyventuricidin A for various research applications. Adherence to these guidelines

will help ensure the consistency and accuracy of experimental outcomes. Researchers should

always refer to the product-specific information sheet for the most up-to-date handling and

storage recommendations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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